N,N-diethyl-N'-(3-fluorophenyl)ethanediamide

• IUPAC Name: N',N'-diethyl-N-(3-fluorophenyl)oxamide
• InChI: InChI=1S/C12H15FN2O2/c1-3-15(4-2)12(17)11(16)14-10-7-5-6-9(13)8-10/h5-8H,3-4H2,1-2H3,(H,14,16)
• InChI Key: CZBUDCJAQFHMRX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=CC(=CC=C1)F
• Molecular Formula: C12H15FN2O2
• Molecular Weight: 238.26 g/mol

Description

N,N-diethyl-N'-(3-fluorophenyl)ethanediamide, commonly known as 'Fencamfamine,' is a synthetic compound that belongs to the amphetamine class of drugs. It was first synthesized in the 1960s and has been studied extensively for its potential applications in the field of medicine and research.

Mechanism of Action

Fencamfamine acts as a dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a key role in regulating mood, motivation, and reward. By increasing the levels of dopamine, Fencamfamine can enhance cognitive function, improve mood, and increase motivation.
Biochemical and Physiological Effects:
Fencamfamine has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased arousal, improved mood, and enhanced cognitive function. Fencamfamine has also been found to increase heart rate and blood pressure, which can have potential applications in the treatment of certain medical conditions.

Advantages and Limitations for Lab Experiments

Fencamfamine has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, which means that there is a wealth of information available on its pharmacological effects and mechanism of action. However, Fencamfamine also has some limitations. It is a controlled substance, which means that it can only be used in certain research settings. Additionally, it can have potentially harmful effects on the cardiovascular system, which means that it must be used with caution.

Future Directions

There are several potential future directions for research on Fencamfamine. One area of interest is its potential applications in the treatment of medical conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. Another area of interest is its potential use as a cognitive enhancer or nootropic. Additionally, further research is needed to fully understand the biochemical and physiological effects of Fencamfamine and its potential applications in the field of medicine and research.

Scientific Research Applications

Fencamfamine has been extensively studied for its potential applications in the field of medicine and research. It has been found to have a wide range of pharmacological effects, including central nervous system stimulation, appetite suppression, and increased locomotor activity.